Cas no 5238-33-5 (methyl (3E)-4-(4-bromophenyl)-4-hydroxy-2-oxobut-3-enoate)

• Product Name: methyl (3E)-4-(4-bromophenyl)-4-hydroxy-2-oxobut-3-enoate
• CAS No: 5238-33-5
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 1577182
• PubChem ID: 1924615
• Update Time: 2025-04-21

methyl (3E)-4-(4-bromophenyl)-4-hydroxy-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (3E)-4-(4-bromophenyl)-4-hydroxy-2-oxobut-3-enoate
• BIM-0014861.P001
• 5238-33-5

• Inchi： 1S/C11H9BrO4/c1-16-11(15)10(14)6-9(13)7-2-4-8(12)5-3-7/h2-6,13H,1H3/b9-6+
• InChI Key： VVXPHNFANFKOJY-RMKNXTFCSA-N
• SMILES： BrC1C=CC(=CC=1)/C(=C\C(C(=O)OC)=O)/O

Computed Properties

• Exact Mass: 283.96837
• Monoisotopic Mass: 283.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.574
• Boiling Point: 396.8°C at 760 mmHg
• Flash Point: 193.8°C
• Refractive Index: 1.589
• PSA: 63.6